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Compound of Interest

Compound Name: Isoleucylcysteine

Cat. No.: B1672248 Get Quote

Essential Safety and Handling Guide for
Isoleucylcysteine
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for handling Isoleucylcysteine, including personal protective equipment

(PPE), operational plans, and disposal procedures to foster a secure laboratory environment.

Personal Protective Equipment (PPE)
When handling Isoleucylcysteine, the use of appropriate personal protective equipment is

critical to minimize exposure and ensure personal safety. The following table summarizes the

recommended PPE.
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Protection Type Recommended Equipment Specifications

Eye Protection

Safety glasses with side

shields or chemical safety

goggles

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.

Hand Protection
Nitrile or other impervious

gloves

Select gloves that provide

protection against the specific

solvents or reagents being

used in conjunction with

Isoleucylcysteine.

Body Protection Laboratory coat

A standard lab coat is

recommended to prevent skin

contact.

Respiratory Protection
Not generally required under

normal use

If dust is generated during

handling, a NIOSH-approved

respirator may be necessary.

Engineering controls, such as

a fume hood, are the preferred

method for controlling dust.

Hazard Summary and Quantitative Data
Isoleucylcysteine is classified as harmful if swallowed and is very toxic to aquatic life with

long-lasting effects[1]. The following table summarizes the known hazard information.

Hazard Classification GHS Classification
Precautionary Statement
Codes

Acute Oral Toxicity Category 4 H302: Harmful if swallowed

Acute Aquatic Toxicity Category 1 H400: Very toxic to aquatic life

Chronic Aquatic Toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects
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Occupational exposure limits for Isoleucylcysteine have not been established.

Operational Plan: Handling and Storage
Proper handling and storage procedures are essential to maintain the integrity of

Isoleucylcysteine and the safety of laboratory personnel.

Engineering Controls:

Work in a well-ventilated area.

When handling the solid form, use a chemical fume hood to minimize the potential for dust

inhalation.

Handling Procedures:

Always review the Safety Data Sheet (SDS) before working with Isoleucylcysteine.

Ensure all recommended PPE is worn correctly.

Avoid the creation of dust when handling the powder form.

Do not eat, drink, or smoke in the laboratory area where Isoleucylcysteine is handled.

Wash hands thoroughly with soap and water after handling the compound.

Storage:

Store in a tightly sealed container.

Keep the container in a cool, dry place.

Store away from strong oxidizing agents.

Spill and Disposal Plan
In the event of a spill or for routine disposal, the following procedures should be followed to

ensure safety and environmental protection.
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Spill Cleanup:

Avoid breathing any dust.

Wear appropriate personal protective equipment, including respiratory protection if dust is

present.

Carefully sweep or vacuum the spilled material.

Place the collected material into a suitable, labeled container for disposal.

Clean the spill area thoroughly to remove any residual contamination.

Disposal:

Dispose of Isoleucylcysteine and any contaminated materials in accordance with all

applicable local, state, and federal regulations.

Do not allow the material to be released into the environment.

Contact your institution's Environmental Health and Safety (EHS) department for guidance

on proper disposal procedures.

Experimental Workflow
The following diagram illustrates a generalized workflow for handling Isoleucylcysteine in a

laboratory setting, from preparation to disposal.
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Safe Handling Workflow for Isoleucylcysteine
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Caption: Workflow for the safe handling of Isoleucylcysteine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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